Cas no 88952-41-4 (1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methylphenyl)-)

• Product Name: 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methylphenyl)-
• CAS No: 88952-41-4
• MF: C₁₆H₁₃ClO₃
• MW: 288.725623846054
• CID: 618600
• PubChem ID: 9550328
• Update Time: 2025-04-19

1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methylphenyl)-
• 1-(5-chloro-2-hydroxyphenyl)-3-(4-methylphenyl)propane-1,3-dione
• 1-(5-chloranyl-2-oxidanyl-phenyl)-3-(4-methylphenyl)propane-1,3-dione
• AKOS001684355
• REGID_for_CID_9550328
• BDBM67823
• SMR000131880
• HMS2438N20
• CHEMBL1568747
• DTXSID50429565
• 1-(5-chloro-2-hydroxy-phenyl)-3-(p-tolyl)propane-1,3-dione
• MLS000521472
• cid_9550328
• 88952-41-4

• Inchi： 1S/C16H13ClO3/c1-10-2-4-11(5-3-10)15(19)9-16(20)13-8-12(17)6-7-14(13)18/h2-8,18H,9H2,1H3
• InChI Key： PCXVRLLWCOPLOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(C1C=CC(C)=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 288.0553220g/mol
• Monoisotopic Mass: 288.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų